Cas no 1261911-09-4 (2-Chloro-5-(4-ethylphenyl)pyridine-3-carboxylic acid)

• Product Name: 2-Chloro-5-(4-ethylphenyl)pyridine-3-carboxylic acid
• CAS No: 1261911-09-4
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• CID: 2762933
• PubChem ID: 53222698
• Update Time: 2025-04-21

2-Chloro-5-(4-ethylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18316883
• 1261911-09-4
• DTXSID10687068
• 2-Chloro-5-(4-ethylphenyl)nicotinic acid, 95%
• 2-CHLORO-5-(4-ETHYLPHENYL)NICOTINIC ACID
• 2-Chloro-5-(4-ethylphenyl)pyridine-3-carboxylic acid

• Inchi： 1S/C14H12ClNO2/c1-2-9-3-5-10(6-4-9)11-7-12(14(17)18)13(15)16-8-11/h3-8H,2H2,1H3,(H,17,18)
• InChI Key： YKZPAYOKCAAJRQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 261.0556563Da
• Monoisotopic Mass: 261.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.2Ų